Cas no 2227847-32-5 (methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate
• CAS No: 2227847-32-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5938912
• PubChem ID: 165667591
• Update Time: 2025-06-09

methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate
• EN300-1764391
• 2227847-32-5

• Inchi： 1S/C8H10N2O3/c1-13-8(12)4-7(11)6-2-3-9-5-10-6/h2-3,5,7,11H,4H2,1H3/t7-/m0/s1
• InChI Key： GIKUULOVVGSYAQ-ZETCQYMHSA-N
• SMILES： O[C@H](C1C=CN=CN=1)CC(=O)OC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate

Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate: A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate, with the CAS number 2227847-32-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into the latest research findings that underscore its relevance in modern medicine.

The molecular structure of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate consists of a hydroxy-substituted propanoate moiety linked to a pyrimidine ring. This configuration imparts distinct biochemical properties that make it a valuable candidate for further investigation. The stereochemistry, specifically the (3S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate has been identified as a compound that exhibits promising activity in this regard. Its ability to interact with specific enzymes and receptors has been the focus of numerous studies aimed at elucidating its mechanism of action.

One of the most compelling aspects of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate is its potential role in the treatment of metabolic disorders. Research has shown that this compound can influence key metabolic pathways by acting as an intermediate or modulator in enzymatic reactions. The pyrimidine ring, a common feature in many bioactive molecules, suggests that it may have interactions with nucleic acid-related processes, which could be exploited for therapeutic purposes.

The compound's hydroxy group provides a site for potential hydrogen bonding interactions, which are critical for binding to biological targets. This feature has been particularly intriguing for researchers looking to develop molecules with high specificity and affinity. Additionally, the propanoate moiety contributes to the overall solubility and pharmacokinetic properties of the molecule, making it a suitable candidate for further pharmacological studies.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational approaches have complemented experimental efforts, allowing for a more comprehensive understanding of its pharmacological profile.

In vitro studies have demonstrated that Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate can modulate the activity of enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various chronic diseases, making this compound a promising candidate for therapeutic intervention. The ability to modulate these pathways could lead to novel treatments for conditions such as cardiovascular disease, neurodegenerative disorders, and inflammatory conditions.

The synthesis of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The stereocontrolled synthesis of the (3S) configuration is particularly important, as it ensures that the compound retains its desired biological activity.

Ongoing research is focused on exploring the therapeutic potential of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate in various disease models. Preclinical studies are being conducted to evaluate its efficacy and safety profile, paving the way for potential clinical trials. These studies aim to provide evidence supporting its use as a therapeutic agent in human medicine.

The integration of traditional pharmaceutical research with cutting-edge technologies has significantly enhanced our understanding of Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yl)propanoate. Techniques such as high-throughput screening and next-generation sequencing have allowed researchers to identify new targets and mechanisms of action for this compound. This interdisciplinary approach is crucial for uncovering the full therapeutic potential of molecules like Methyl (3S)-3-hydroxy-3-(pyrimidin-4-yloctaneopropane).

In conclusion, Methyl (3S)- 2227847325 -hydroxy 2227847325 -(pyrimidin -4 -yl) propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does its potential as a therapeutic agent in addressing various health challenges.